![molecular formula C15H20Cl3N5 B6218784 2-{1-[2-(pyrimidin-4-yl)ethyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine trihydrochloride CAS No. 2751615-99-1](/img/no-structure.png)
2-{1-[2-(pyrimidin-4-yl)ethyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine trihydrochloride
Overview
Description
2-{1-[2-(pyrimidin-4-yl)ethyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine trihydrochloride is a useful research compound. Its molecular formula is C15H20Cl3N5 and its molecular weight is 376.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{1-[2-(pyrimidin-4-yl)ethyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine trihydrochloride' involves the reaction of 2-(pyrimidin-4-yl)ethylamine with 1,3-benzodiazole-2-carboxylic acid, followed by reduction of the resulting carboxamide to the corresponding amine. The amine is then reacted with ethyl bromoacetate to form the ethyl ester, which is subsequently hydrolyzed to the carboxylic acid. The acid is then reacted with ethylenediamine to form the target compound, which is isolated as the trihydrochloride salt.", "Starting Materials": [ "2-(pyrimidin-4-yl)ethylamine", "1,3-benzodiazole-2-carboxylic acid", "sodium borohydride", "ethyl bromoacetate", "sodium hydroxide", "ethylenediamine", "hydrochloric acid" ], "Reaction": [ "2-(pyrimidin-4-yl)ethylamine is reacted with 1,3-benzodiazole-2-carboxylic acid in the presence of a coupling reagent such as EDCI or HATU to form the corresponding carboxamide.", "The carboxamide is reduced to the corresponding amine using sodium borohydride in methanol.", "The amine is reacted with ethyl bromoacetate in the presence of a base such as sodium hydroxide to form the ethyl ester.", "The ethyl ester is hydrolyzed to the carboxylic acid using sodium hydroxide in water.", "The carboxylic acid is reacted with ethylenediamine in the presence of a coupling reagent such as EDCI or HATU to form the target compound.", "The target compound is isolated as the trihydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS No. |
2751615-99-1 |
Molecular Formula |
C15H20Cl3N5 |
Molecular Weight |
376.7 |
Purity |
95 |
Origin of Product |
United States |
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